Cas no 9005-27-0 (Hetastarch, Technical Grade)

• Product Name: Hetastarch, Technical Grade
• CAS No: 9005-27-0
• MF: C₂₂H₄₄O₁₇
• MW: 580.574569702148
• CID: 48192
• PubChem ID: 24895739
• Update Time: 2025-10-17

Hetastarch, Technical Grade Chemical and Physical Properties

Names and Identifiers

• Hydroxyethyl Starch
• Starch,2-hydroxyethyl ether
• 2-hydroxyethyl 2,3,4,6-tetrakis-O-(2-hydroxyethyl)-α-D-glucopyranoside - α-D-glucopyranose (1:1)
• Hetastarch
• 0.4
• 0.5
• HYDROXYETHYL STARCH 130
• HES 130
• HES 200
• 2-Hydroxyethyl starch
• (C6H10O5)m(C2H5O)n
• Hydroxyethyl starch 200/0.5
• HYDROXYETHYL STARCH 130/0.4
• H695
• Hydroxyethyl starch (high MW), European Pharmacopoeia (EP) Reference Standard
• Hydroxyethyl starch (medium MW), European Pharmacopoeia (EP) Reference Standard
• HES 130/0.4
• HES 200/0.5
• Starch 2-hydroxyethyl ether
• Hetastarch, Technical Grade
• CHEMBL1730764
• (2S,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol;2-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis(2-hydroxyethoxy)oxan-2-yl]methoxy]ethanol
• 9005-27-0
• AKOS030254900
• 68512-26-5
• Hydroxyethyl starch (high Mw)
• G72626
• DNZMDASEFMLYBU-RNBXVSKKSA-N

• MDL： MFCD00131356
• Inchi： 1S/C16H32O11.C6H12O6/c17-1-6-22-11-12-13(23-7-2-18)14(24-8-3-19)15(25-9-4-20)16(27-12)26-10-5-21;7-1-2-3(8)4(9)5(10)6(11)12-2/h12-21H,1-11H2;2-11H,1H2/t12-,13-,14+,15-,16+;2-,3-,4+,5-,6+/m11/s1
• InChI Key： DNZMDASEFMLYBU-RNBXVSKKSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COCCO)OCCO)OCCO)OCCO)OCCO.O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O

Computed Properties

• Exact Mass: 580.25784993g/mol
• Monoisotopic Mass: 580.25784993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 39
• Rotatable Bond Count: 17
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 267

Experimental Properties

• Boiling Point: 878.8°C at 760 mmHg
• Flash Point: 485.3°C
• Specific Rotation: +182° - +192°
• Sensitiveness: Easily absorb moisture

Hetastarch, Technical Grade Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：WI0410000
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Hetastarch, Technical Grade

Hetastarch, Technical Grade (CAS No. 9005-27-0): An Overview of Its Properties, Applications, and Recent Research Advances

Hetastarch, Technical Grade (CAS No. 9005-27-0) is a versatile and widely used compound in various scientific and industrial applications. This article provides a comprehensive overview of its properties, applications, and the latest research findings, highlighting its significance in the fields of chemistry, biology, and medicine.

Hetastarch, also known as hydroxyethyl starch or HES, is a synthetic polymer derived from starch. It is characterized by its high molecular weight and branched structure, which contribute to its unique properties and diverse applications. The technical grade of Hetastarch is specifically designed for industrial and research purposes, ensuring consistent quality and performance.

One of the key properties of Hetastarch is its excellent solubility in water. This makes it an ideal choice for various aqueous solutions and formulations. Additionally, Hetastarch exhibits good stability under a wide range of pH and temperature conditions, making it suitable for use in both laboratory settings and industrial processes.

In the pharmaceutical industry, Hetastarch is commonly used as a plasma expander. Its ability to increase blood volume and improve circulation has made it a valuable component in intravenous solutions for treating hypovolemia and shock. Recent studies have further explored the potential of Hetastarch in enhancing drug delivery systems. For instance, researchers have investigated its use as a carrier for targeted drug delivery, leveraging its biocompatibility and biodegradability to improve therapeutic outcomes.

Recent advancements in the field of biotechnology have also highlighted the potential of Hetastarch in tissue engineering and regenerative medicine. Studies have shown that Hetastarch can be used as a scaffold material to support cell growth and tissue regeneration. Its biocompatibility and tunable mechanical properties make it an attractive option for developing advanced biomaterials.

In addition to its applications in medicine, Hetastarch has found use in various industrial processes. In the food industry, it serves as a thickening agent and stabilizer in food products, enhancing texture and shelf life. In the cosmetics industry, Hetastarch is used as a binding agent in formulations such as creams and lotions, providing improved consistency and skin feel.

The environmental impact of Hetastarch has also been a subject of recent research. Studies have shown that Hetastarch is biodegradable under certain conditions, making it a more environmentally friendly alternative to some synthetic polymers. However, ongoing research is needed to fully understand its long-term environmental effects.

In conclusion, Hetastarch, Technical Grade (CAS No. 9005-27-0) is a multifunctional compound with a wide range of applications in various fields. Its unique properties make it an essential component in pharmaceuticals, biotechnology, food processing, cosmetics, and other industries. As research continues to advance, the potential uses of Hetastarch are likely to expand further, contributing to innovative solutions in science and technology.